molecular formula C16H24N2O B248299 N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

Cat. No. B248299
M. Wt: 260.37 g/mol
InChI Key: SEGRGRWELXPSLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide, also known as MMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPP belongs to the class of piperidine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide exerts its pharmacological effects through the modulation of ion channels and neurotransmitter receptors. It has been shown to block voltage-gated sodium channels, which play a crucial role in the generation and propagation of action potentials in neurons. N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide also interacts with the GABA and NMDA receptors, which are involved in the regulation of neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to produce dose-dependent analgesic effects in animal models of acute and chronic pain. It has also been shown to reduce inflammation and edema in animal models of inflammation. Additionally, N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been shown to have anticonvulsant effects and to reduce the severity and duration of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is its ability to block voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This makes N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide a useful tool for studying the physiology of neurons and for investigating the mechanisms underlying pain and epilepsy. However, one of the limitations of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. One area of interest is the development of more potent and selective sodium channel blockers based on the structure of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. Another area of interest is the investigation of the potential therapeutic applications of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in the treatment of pain, inflammation, and epilepsy. Additionally, further studies are needed to determine the safety and toxicity of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide in humans and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide can be synthesized through a multistep process involving the reaction of 2-methylbenzoyl chloride with 3-methylpiperidine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-bromopropanoic acid to yield N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide. The purity and yield of N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide can be improved through the use of various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties in animal models. N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide has also been investigated for its potential use as a local anesthetic due to its ability to block voltage-gated sodium channels.

properties

Product Name

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

Molecular Formula

C16H24N2O

Molecular Weight

260.37 g/mol

IUPAC Name

N-(2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide

InChI

InChI=1S/C16H24N2O/c1-13-6-5-10-18(12-13)11-9-16(19)17-15-8-4-3-7-14(15)2/h3-4,7-8,13H,5-6,9-12H2,1-2H3,(H,17,19)

InChI Key

SEGRGRWELXPSLI-UHFFFAOYSA-N

SMILES

CC1CCCN(C1)CCC(=O)NC2=CC=CC=C2C

Canonical SMILES

CC1CCCN(C1)CCC(=O)NC2=CC=CC=C2C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.